Cas no 1272210-84-0 (1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid
• CAS No: 1272210-84-0
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 5452134
• PubChem ID: 55148941
• Update Time: 2025-05-21

1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylpiperidin-1-yl)sulfonyl]pyrrolidine-3-carboxylic acid
• AKOS006161693
• 1839996-70-1
• Z1078659346
• EN300-1141590
• 1272210-84-0
• 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid
• 1-[(3-methylpiperidin-1-yl)sulfonyl]pyrrolidine-3-carboxylicacid
• 1-[(3-Methyl-1-piperidinyl)sulfonyl]-3-pyrrolidinecarboxylic acid

• Inchi： 1S/C11H20N2O4S/c1-9-3-2-5-12(7-9)18(16,17)13-6-4-10(8-13)11(14)15/h9-10H,2-8H2,1H3,(H,14,15)
• InChI Key： SUABWNIAZXVRRD-UHFFFAOYSA-N
• SMILES： N1(S(N2CCCC(C)C2)(=O)=O)CCC(C(O)=O)C1

Computed Properties

• Exact Mass: 276.11437830g/mol
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid

Introduction to CAS No. 1272210-84-0: 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic Acid

The compound CAS No. 1272210-84-0, also known as 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. The molecule combines a sulfonyl group with a pyrrolidine ring, creating a versatile platform for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of novel therapeutic agents. The sulfonyl group in this compound plays a crucial role in modulating the physicochemical properties of the molecule, such as solubility, stability, and bioavailability. These attributes make it an attractive candidate for researchers exploring new drug delivery systems and pharmacological agents.

The pyrrolidine ring is another key structural element of this compound, contributing to its cyclic amine characteristics. Pyrrolidine derivatives are widely studied for their role in enzyme inhibition, particularly in the context of histone deacetylase (HDAC) inhibitors. The presence of a methyl-substituted piperidine group further enhances the compound's potential as a modulator of cellular processes, offering opportunities for targeted drug design.

In terms of synthesis, the preparation of 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid involves a series of carefully orchestrated chemical reactions. These include nucleophilic substitutions, condensations, and oxidations, each step requiring precise control over reaction conditions to ensure high yield and purity. The synthesis process is not only technically demanding but also represents a significant advancement in organic chemistry methodologies.

The application of this compound extends beyond pharmaceutical research. Its unique electronic properties make it a valuable component in advanced materials science, particularly in the development of conductive polymers and high-performance composites. Researchers have explored its potential as a building block for constructing self-healing materials and stimuli-responsive systems, leveraging its ability to undergo reversible chemical transformations under specific conditions.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis pathways are areas of active investigation. As sustainability becomes increasingly critical in chemical manufacturing, understanding the environmental impact of CAS No. 1272210-84-0 is essential for its responsible use and disposal.

In conclusion, CAS No. 1272210-84-0: 1-(3-methylpiperidin-1-yl)sulfonylpyrrolidine-3-carboxylic acid stands at the forefront of modern chemical innovation. Its complex structure offers myriad possibilities for scientific exploration and industrial application, making it a focal point for researchers across diverse disciplines.